![molecular formula C16H14F4N4O2 B2803372 N-(4-fluoro-3-(trifluoromethyl)phenyl)-6-morpholinopyrimidine-4-carboxamide CAS No. 1903711-58-9](/img/structure/B2803372.png)
N-(4-fluoro-3-(trifluoromethyl)phenyl)-6-morpholinopyrimidine-4-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a morpholine ring, and a trifluoromethyl group . The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 4-fluoro-3-(trifluoromethyl)phenyl group would likely contribute significant electron-withdrawing character, which could influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could make the compound relatively nonpolar and potentially volatile .Scientific Research Applications
- Application : Researchers have synthesized pyrazole derivatives containing the trifluoromethyl group, including our compound of interest. These derivatives exhibit potent growth inhibition against planktonic Gram-positive bacteria, with minimum inhibitory concentration (MIC) values as low as 0.25 µg/mL. Some compounds are also effective against methicillin-resistant Staphylococcus aureus (MRSA) persisters and S. aureus biofilms .
- Application : The synthesis and application of trifluoromethylpyridines (TFMP) and their derivatives have been explored in the agrochemical and pharmaceutical industries. While specific studies on our compound may be limited, the trifluoromethyl group is known for enhancing bioactivity and metabolic stability in drug candidates .
Antimicrobial Agents
Agrochemicals and Pharmaceuticals
These applications highlight the diverse roles of N-(4-fluoro-3-(trifluoromethyl)phenyl)-6-morpholinopyrimidine-4-carboxamide in scientific research. Its multifaceted properties make it a fascinating subject for further investigation across various disciplines. 🌟
Safety and Hazards
Mechanism of Action
Target of Action
This compound belongs to the class of organic compounds known as trifluoromethylbenzenes , which are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups .
Mode of Action
Compounds with similar structures have been used in the synthesis of biarylamines and in Suzuki–Miyaura cross-coupling reactions . The latter is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
properties
IUPAC Name |
N-[4-fluoro-3-(trifluoromethyl)phenyl]-6-morpholin-4-ylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F4N4O2/c17-12-2-1-10(7-11(12)16(18,19)20)23-15(25)13-8-14(22-9-21-13)24-3-5-26-6-4-24/h1-2,7-9H,3-6H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAURQKNEQGONJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F4N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluoro-3-(trifluoromethyl)phenyl)-6-morpholinopyrimidine-4-carboxamide |
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